Cas no 773046-41-6 (Ethyl 3,3-difluoro-D-alaninate)

• Product Name: Ethyl 3,3-difluoro-D-alaninate
• CAS No: 773046-41-6
• MF: C₅H₉F₂NO₂
• MW: 153.12726855278
• CID: 867105
• PubChem ID: 45082050
• Update Time: 2025-04-19

Ethyl 3,3-difluoro-D-alaninate Chemical and Physical Properties

Names and Identifiers

• D-Alanine, 3,3-difluoro-, ethyl ester (9CI)
• ethyl (2S)-2-amino-3,3-difluoropropanoate
• Ethyl 3,3-difluoro-D-alaninate
• (S)-Ethyl 2-amino-3,3-difluoropropanoate
• (S)-Ethyl2-amino-3,3-difluoropropanoate
• AKOS015932694
• DTXSID30665060
• 773046-41-6

• Inchi： 1S/C5H9F2NO2/c1-2-10-5(9)3(8)4(6)7/h3-4H,2,8H2,1H3/t3-/m1/s1
• InChI Key： KHLRNPFXEIVPRJ-GSVOUGTGSA-N
• SMILES： FC([C@H](C(=O)OCC)N)F

Computed Properties

• Exact Mass: 153.06013485g/mol
• Monoisotopic Mass: 153.06013485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 52.3